Cas no 4121-75-9 (N-methylnalorphine)

• Product Name: N-methylnalorphine
• CAS No: 4121-75-9
• MF: C₂₀H₂₄NO₃
• MW: 326.409465789795
• CID: 926719
• PubChem ID: 5748235
• Update Time: 2025-04-19

N-methylnalorphine Chemical and Physical Properties

Names and Identifiers

• N-methylnalorphine
• (4R,7S,7aR,12bS)-3-methyl-3-prop-2-enyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-ium-7,9-diol
• Morphinanium, 7,8-didehydro-4,5-epoxy-3,6-dihydroxy-17-methyl-17-(2-propenyl)-, (5alpha,6alpha)-
• 4121-75-9
• (4R,7S,7aR,12bS)-3-methyl-3-prop-2-enyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-3-ium-7,9-diol
• CHEMBL1198671
• DTXSID80961504
• 3,6-Dihydroxy-17-methyl-17-(prop-2-en-1-yl)-7,8-didehydro-4,5-epoxymorphinan-17-ium

• Inchi： 1S/C20H23NO3/c1-3-9-21(2)10-8-20-13-5-7-16(23)19(20)24-18-15(22)6-4-12(17(18)20)11-14(13)21/h3-7,13-14,16,19,23H,1,8-11H2,2H3/p+1/t13?,14-,16+,19+,20+,21?/m1/s1
• InChI Key： HJDWPCLBBHHTIG-NNJWZEOZSA-O
• SMILES： O1C2=C(C=CC3C[C@@H]4C5C=C[C@@H]([C@H]1[C@@]5(C=32)CC[N+]4(C)CC=C)O)O

Computed Properties

• Exact Mass: 326.17572
• Monoisotopic Mass: 326.175619
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.7

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans